4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(3-pyridinyl)pyrimidine

• IUPAC Name: 4-(methylsulfinylmethyl)-6-phenylsulfanyl-2-pyridin-3-ylpyrimidine
• InChI: InChI=1S/C17H15N3OS2/c1-23(21)12-14-10-16(22-15-7-3-2-4-8-15)20-17(19-14)13-6-5-9-18-11-13/h2-11H,12H2,1H3
• InChI Key: OQWKNXGOCLULTN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)CC1=CC(=NC(=N1)C2=CN=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(3-pyridinyl)pyrimidine, also known as PMSMP, is a novel pyrimidine derivative that has gained significant attention in recent years due to its potential therapeutic applications. PMSMP is a potent inhibitor of several enzymes, including protein kinases and phosphodiesterases, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Nonlinear Optical Properties

Pyrimidine derivatives, including those related to 4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(3-pyridinyl)pyrimidine, show promising applications in nonlinear optics (NLO). A study by Hussain et al. (2020) demonstrated that these compounds have considerable NLO characteristics, making them suitable for optoelectronic high-tech applications.

Molecular Structure and Conformation Analysis

Research on similar pyrimidine derivatives has revealed insights into molecular conformation and interactions. For instance, Avasthi et al. (2003) studied the crystal structure of related compounds, highlighting the significance of intramolecular interactions such as C-H.pi and aromatic pi-pi interactions in determining molecular conformation (Avasthi et al., 2003).

Cytotoxic Activity in Cancer Research

Stolarczyk et al. (2018) explored the synthesis and cytotoxic activity of novel 4-thiopyrimidine derivatives, a group that includes compounds similar to 4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(3-pyridinyl)pyrimidine. These compounds displayed varying levels of cytotoxicity against different cancer cell lines, suggesting potential applications in cancer research (Stolarczyk et al., 2018).

Spectroscopic Investigation for Chemotherapeutic Applications

Alzoman et al. (2015) conducted a spectroscopic investigation of a pyrimidine derivative, revealing its potential as a chemotherapeutic agent. The study involved vibrational spectral analysis, molecular docking, and prediction of nonlinear optical behavior, suggesting its use in medical applications (Alzoman et al., 2015).

Spin-Crossover and Crystallographic Phase Changes

Research by Cook et al. (2015) on iron(II) complexes with sulfur-substituted pyrimidine ligands, including those related to 4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(3-pyridinyl)pyrimidine, highlighted their role in spin-crossover and crystallographic phase changes. These findings have implications in material science and coordination chemistry (Cook et al., 2015).